7-Bromo-6-nitro-N-tert-butoxycarbonyl-1,2,3,4-tetrahydroisoquinoline

• CAS No.: 186390-63-6
• Molecular Formula: C14H17BrN2O4
• Molecular Weight: 357.20 g/mol
• IUPAC Name: tert-butyl 7-bromo-6-nitro-3,4-dihydro-1H-isoquinoline-2-carboxylate
• InChI: InChI=1S/C14H17BrN2O4/c1-14(2,3)21-13(18)16-5-4-9-7-12(17(19)20)11(15)6-10(9)8-16/h6-7H,4-5,8H2,1-3H3
• InChI Key: RVAPXPOTRYDTJS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2=CC(=C(C=C2C1)Br)[N+](=O)[O-]

Description

7-Bromo-6-nitro-N-tert-butoxycarbonyl-1,2,3,4-tetrahydroisoquinoline is a chemical compound with the molecular formula C14H17BrN2O4. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of this compound consists of 14 carbon atoms, 17 hydrogen atoms, 1 bromine atom, 2 nitrogen atoms, and 4 oxygen atoms. The exact spatial arrangement of these atoms can be determined using techniques such as X-ray crystallography or NMR spectroscopy.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 357.20. Other properties such as boiling point and specific optical rotation are not provided in the search results.

Safety and Hazards

This compound is labeled with the signal word “Danger” and has hazard statements H301, H311, and H331. This indicates that it is toxic if swallowed, in contact with skin, or if inhaled. It is classified under UN number 2811 and packing group III.